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Compound of Interest

Compound Name: 5-Benzylamino-1-pentanol

Cat. No.: B182403

An In-depth Technical Guide to the Safety and Hazards of 5-Benzylamino-1-pentanol
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for qualified professionals
and is based on publicly available data. A comprehensive Safety Data Sheet (SDS) for 5-
Benzylamino-1-pentanol was not found in the public domain. All users should consult a
complete, manufacturer-provided SDS and conduct their own risk assessment before handling
this chemical.

Introduction

5-Benzylamino-1-pentanol (CAS No: 2937-99-7) is an organic compound used as a building
block in organic synthesis, particularly in the pharmaceutical and chemical industries. Its
bifunctional nature, containing both a secondary amine and a primary alcohol, makes it a
versatile intermediate. This guide provides a summary of the known safety and hazard
information for this compound, compiled from various chemical databases and supplier
information.

Chemical and Physical Properties

The following table summarizes the key physical and chemical properties of 5-Benzylamino-1-
pentanol. This data is essential for understanding its behavior under various laboratory
conditions.
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Property Value Source(s)
Molecular Formula C12H1sNO [1112][3]
Molecular Weight 193.29 g/mol [1][3]
Appearance CoIorIfess. to light orangel/yellow o

clear liquid
Boiling Point 312.26 °C at 760 mmHg [2]
Density 0.993 g/cm? [2]
Flash Point 100.75 °C [2]
Refractive Index 1.523 [2]

Vapor Pressure

0 mmHg at 25 °C

[2]

Purity

>98.0%

[1]

Hazard Identification and Classification

Based on the Globally Harmonized System of Classification and Labelling of Chemicals (GHS),

5-Benzylamino-1-pentanol is classified as a hazardous substance. The primary hazards are

related to skin and eye irritation.

SHS H | Classificati

Hazard Class Category GHS Code Description
Skin o
) o Category 2 H315 Causes skin irritation
Corrosion/Irritation
Serious Eye Causes serious eye
Category 2 H319

Damage/Eye Irritation

irritation

Source: European Chemicals Agency (ECHA) C&L Inventory([3]

GHS Pictograms and Signal Word

» Pictogram:
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walt text

» Signal Word:Warning[3]

Hazard Statements (H-Statements)

e H315: Causes skin irritation.[3]

e H319: Causes serious eye irritation.[3]

Precautionary Statements (P-Statements)

A comprehensive list of precautionary statements is provided by the ECHA. Key statements
include:

P264: Wash skin thoroughly after handling.[3]
o P280: Wear protective gloves/protective clothing/eye protection/face protection.[3]
e P302+P352: IF ON SKIN: Wash with plenty of soap and water.[3]

e P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[3]

o P332+P313: If skin irritation occurs: Get medical advice/attention.[3]

o P337+P313: If eye irritation persists: Get medical advice/attention.[3]

P362+P364: Take off contaminated clothing and wash it before reuse.[3]

Handling, Storage, and Emergency Procedures

Due to the lack of a complete SDS, detailed experimental protocols for safety assessments are
not available. The following sections provide general guidance based on the known hazards.

Safe Handling Workflow

Proper handling is crucial to minimize exposure and risk. The workflow below outlines the key
steps for safely using 5-Benzylamino-1-pentanol in a laboratory setting.
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Caption: General workflow for safely handling 5-Benzylamino-1-pentanol.

Storage Requirements

e Store in a cool, dark place, preferably below 15°C.

e The compound is reported to be air sensitive. It is recommended to store under an inert gas
atmosphere (e.g., nitrogen or argon).

» Keep containers tightly closed and in a dry, well-ventilated area.

Emergency Response for Spills and Exposure

In the event of an accidental release or exposure, immediate and appropriate action is critical.
The logical flow for responding to such an incident is outlined below.
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Caption: Logical workflow for responding to a chemical spill or exposure incident.

Toxicological Information

No quantitative toxicological data, such as LD50 (median lethal dose) or LC50 (median lethal

concentration) values, were found in the publicly available literature for 5-Benzylamino-1-

© 2025 BenchChem. All rights reserved.

5/7 Tech Support


https://www.benchchem.com/product/b182403?utm_src=pdf-body-img
https://www.benchchem.com/product/b182403?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b182403?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

pentanol. The primary known toxicological effects are irritation to the skin and eyes upon direct
contact.

Conclusion

5-Benzylamino-1-pentanol is a chemical intermediate that must be handled with care. The
primary hazards identified are skin and eye irritation. It is also noted to be air-sensitive,
requiring specific storage conditions. All personnel should wear appropriate personal protective
equipment, including chemical-resistant gloves, safety goggles, and a lab coat, and should
handle the material in a well-ventilated fume hood. Due to the limited publicly available safety
data, a cautious approach is warranted, and users must consult the full SDS provided by the
supplier before commencing any work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 5-Benzylamino-1-pentanol | CymitQuimica [cymitquimica.com]

2. Page loading... [guidechem.com]

3. 5-Benzylamino-1-pentanol | C12H19NO | CID 17206415 - PubChem
[pubchem.ncbi.nim.nih.gov]

To cite this document: BenchChem. [5-Benzylamino-1-pentanol safety and hazard
information]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b182403#5-benzylamino-1-pentanol-safety-and-
hazard-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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